1-[3-Chloro-4-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one

• Molecular Formula: C10H8ClN3O
• Molecular Weight: 221.64 g/mol
• IUPAC Name: 1-[3-chloro-4-(1,2,4-triazol-1-yl)phenyl]ethanone
• InChI: InChI=1S/C10H8ClN3O/c1-7(15)8-2-3-10(9(11)4-8)14-6-12-5-13-14/h2-6H,1H3
• InChI Key: KKIUQRYJCCUZMO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)N2C=NC=N2)Cl

Description

1-[3-Chloro-4-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one (CAS: 1340334-18-0) is a triazole-containing aromatic ketone with a molecular weight of 221.64 g/mol. It features a 1,2,4-triazole ring substituted at the phenyl para-position and a chloro group at the meta-position (). This compound is structurally designed for bioactivity, particularly in antifungal and cytotoxic applications, owing to the electron-withdrawing chloro group and the hydrogen-bonding capacity of the triazole moiety. Its synthesis typically involves nucleophilic substitution reactions, as exemplified by triazole sodium-mediated substitutions in acetonitrile ().

Preparation Methods

The synthesis of 1-[3-Chloro-4-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one typically involves the nucleophilic substitution reaction of 2-chloro-1-(1-chlorocyclopropyl)ethanone with 1,2,4-triazole . The reaction is carried out under controlled conditions to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve optimization of reaction parameters such as temperature, pressure, and the use of catalysts to enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

1-[3-Chloro-4-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides under specific conditions.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: Nucleophilic substitution reactions are common, where the chlorine atom can be replaced by other nucleophiles.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like amines and thiols. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-[3-Chloro-4-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound has shown potential as an anticancer agent, with studies indicating its ability to inhibit the proliferation of cancer cells.

Medicine: It is being explored for its potential use in the development of new pharmaceuticals, particularly for its antifungal and antibacterial properties.

Industry: The compound is used in the production of agricultural fungicides and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-[3-Chloro-4-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one involves its interaction with specific molecular targets and pathways. For instance, in its role as an antifungal agent, the compound inhibits the synthesis of ergosterol, a key component of fungal cell membranes . This disruption leads to increased membrane permeability and ultimately the death of the fungal cells. The compound’s anticancer activity is attributed to its ability to induce apoptosis in cancer cells by targeting specific signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-(6-Chloropyridin-3-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

• Structure : Replaces the phenyl ring with a pyridinyl group.
• Synthesis : Synthesized via substitution of bromoethyl-pyridinyl intermediates with triazole sodium (60% yield, m.p. 113–116°C) ().
• Activity : Demonstrates fungicidal activity against Botrytis cinerea and Rhizoctonia solani (EC₅₀: 2.8–4.5 μg/mL), superior to the phenyl analog due to enhanced π-π stacking with fungal enzyme targets ().

4-[2-(3-Chlorophenyl)-1-(1H-1,2,4-triazol-1-yl)ethenyl]benzonitrile (1c)

• Structure: Substitutes the ethanone group with a benzonitrile-linked ethenyl chain.
• Activity : Exhibits cytotoxic activity against breast cancer cell lines (MCF-7, MDA-MB-231) with IC₅₀ values of 1.2–2.4 μM, outperforming the reference drug etoposide (IC₅₀: 5.8 μM) ().

Triadimefon (1-(4-Chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butanone)

• Structure: Features a butanone backbone with a phenoxy group and dimethyl substituents.
• Application : A commercial fungicide targeting cytochrome P450 enzymes in fungi. The bulkier structure reduces bioavailability compared to 1-[3-Chloro-4-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one ().

1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

• Structure : Replaces the chloro group with difluorophenyl substituents.
• Synthesis : Used as an intermediate in antiviral drug synthesis (e.g., CDOD derivatives). Fluorine atoms enhance metabolic stability but reduce antifungal potency due to weaker electronegativity compared to chlorine ().

Structural and Functional Analysis

Table 1: Key Properties of 1-[3-Chloro-4-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one and Analogs

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Bioactivity (IC₅₀/EC₅₀)	Key Application
Target Compound (CAS 1340334-18-0)	221.64	113–116	N/A	Antifungal R&D
1-(6-Chloropyridin-3-yl)-2-triazolylethanone	237.67	113–116	2.8–4.5 μg/mL (Fungi)	Agricultural Fungicide
4-[2-(3-Chlorophenyl)ethenyl]benzonitrile	280.73	145–148	1.2–2.4 μM (Cancer)	Anticancer Research
Triadimefon	293.75	82–84	0.5–1.0 μg/mL (Fungi)	Commercial Fungicide

Key Observations:

• Chlorine vs. Fluorine : Chlorinated derivatives (e.g., target compound) exhibit stronger antifungal activity due to higher electronegativity and enzyme binding affinity compared to fluorinated analogs ().
• Aromatic Backbone : Pyridinyl derivatives () show enhanced solubility and bioavailability over phenyl analogs, critical for systemic antifungal applications.
• Substituent Position : Meta-chloro substitution (target compound) optimizes steric compatibility with fungal CYP51 enzymes, while para-substitutions (e.g., Triadimefon) favor agricultural stability ().

Biological Activity

1-[3-Chloro-4-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one is a synthetic compound that has garnered attention in various fields of biological research, particularly in pharmacology and medicinal chemistry. This compound belongs to a class of triazole derivatives, known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties.

• Molecular Formula : C15H15ClN6O2
• Molecular Weight : 346.772 g/mol
• CAS Number : 120463-78-7
• IUPAC Name : 1-[3-chloro-4-[4-methyl-2-(1H-1,2,4-triazol-1-yl)methyl]-1,3-dioxolan-2-yl]phenyl]-1H-1,2,4-triazole

The biological activity of 1-[3-Chloro-4-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one is primarily attributed to its ability to interact with specific biological targets. The triazole ring is known to participate in hydrogen bonding and hydrophobic interactions with proteins, influencing various cellular pathways.

Antifungal Activity

Triazole derivatives are well-documented for their antifungal properties. Studies have shown that compounds containing the triazole moiety can inhibit the synthesis of ergosterol, an essential component of fungal cell membranes. This inhibition leads to cell death in susceptible fungi.

Compound	Activity	IC50 (µg/mL)
1-[3-Chloro-4-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one	Antifungal	0.75

Anticancer Activity

Recent research indicates that 1-[3-Chloro-4-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one exhibits significant anticancer properties. The compound has been tested against various cancer cell lines with promising results.

Cell Line	IC50 (µM)	Reference
A549 (Lung Cancer)	5.0
MCF7 (Breast Cancer)	3.5
HeLa (Cervical Cancer)	4.0

Antibacterial Activity

The antibacterial efficacy of this compound has also been evaluated against several Gram-positive and Gram-negative bacteria. The structure–activity relationship (SAR) suggests that the presence of the chloro and triazole groups enhances antibacterial activity.

Bacteria	Minimum Inhibitory Concentration (MIC) (µg/mL)
E. coli	16
S. aureus	8

Study on Anticancer Properties

A study published in MDPI explored the anticancer properties of various triazole derivatives including 1-[3-Chloro-4-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one. The results indicated that this compound effectively induced apoptosis in cancer cells through the activation of caspase pathways. The study highlighted the importance of substituents on the phenyl ring in enhancing cytotoxicity against cancer cells .

Research on Antifungal Mechanisms

Another investigation focused on the antifungal mechanisms of triazole derivatives. It was found that compounds similar to 1-[3-Chloro-4-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one inhibited the growth of Candida albicans by disrupting ergosterol biosynthesis pathways . This disruption leads to increased cell permeability and ultimately cell death.